Cas no 2172272-20-5 (2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid)

• Product Name: 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• CAS No: 2172272-20-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6378773
• PubChem ID: 165816607
• Update Time: 2025-05-20

2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid
• 2172272-20-5
• 2-ethyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}butanoic acid
• EN300-1494234

• Inchi： 1S/C27H32N2O5/c1-3-27(4-2,25(31)32)29-24(30)17-13-14-18(15-17)28-26(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,3-4,13-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： TYSOJWBNHSDVIT-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(CC)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid

Introduction to 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2172272-20-5)

2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid, with the CAS number 2172272-20-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclopentyl formamido moiety, which contribute to its potential therapeutic applications.

The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids during the synthesis process. This protecting group is known for its stability under mild conditions and its ease of removal, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of the Fmoc group in 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid suggests that this compound may be a key intermediate in the synthesis of bioactive peptides or proteins.

The cyclopentyl formamido moiety in the structure of this compound adds another layer of complexity and functionality. Formamides are known for their ability to form hydrogen bonds, which can influence the conformational properties of molecules. This characteristic makes them valuable in the design of drugs that target specific biological pathways or receptors. Recent studies have shown that compounds with similar structural features have exhibited promising activity in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders.

In the context of medicinal chemistry, the development of new drugs often involves the modification of existing molecules to enhance their pharmacological properties. The structure of 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid provides a platform for such modifications. For instance, researchers can explore the effects of substituting different functional groups on the cyclopentyl ring or modifying the side chain to optimize the compound's binding affinity and selectivity for specific targets.

Clinical trials are a crucial step in evaluating the safety and efficacy of new drugs. While specific data on clinical trials involving 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid may not be widely available, preclinical studies have provided valuable insights into its potential therapeutic applications. These studies have demonstrated that compounds with similar structures exhibit favorable pharmacokinetic profiles and low toxicity, which are essential attributes for drug candidates.

The synthesis of 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid typically involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and solution-phase synthesis, are commonly employed to produce this compound. The use of these techniques allows for the efficient and scalable production of the compound, which is crucial for both research and commercial applications.

In addition to its potential as a drug candidate, 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid may also find applications in other areas of biotechnology and materials science. For example, its unique structural features could make it suitable for use in biosensors or as a building block for supramolecular assemblies. The versatility of this compound highlights its importance in interdisciplinary research.

The ongoing advancements in computational chemistry and molecular modeling have further enhanced our understanding of the structure-function relationships in complex organic compounds like 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid. These tools allow researchers to predict how modifications to the molecular structure might affect its biological activity, guiding the rational design of new derivatives with improved properties.

In conclusion, 2-ethyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}butanoic acid (CAS No. 2172272-20-5) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and biotechnology. Its unique structural features and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that this compound will play a significant role in the discovery and development of new therapeutic agents.